Cas no 2064-02-0 (norbornan-1-ylmethanol)

• Product name: norbornan-1-ylmethanol
• CAS No: 2064-02-0
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00831863
• CID: 4635845
• PubChem ID: 11804765

norbornan-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptanemethanol
• bicyclo[2.2.1]heptan-1-ylmethanol
• 1-bicyclo[2.2.1]heptanylmethanol
• {bicyclo[2.2.1]heptan-1-yl}methanol
• Bicyclo[2.2.1]heptane-1-methanol
• 1-norbornanemethanol
• CAA06402
• AT22107
• Z1998636821
• norbornan-1-ylmethanol

• MDL： MFCD00831863
• Inchi： 1S/C8H14O/c9-6-8-3-1-7(5-8)2-4-8/h7,9H,1-6H2
• InChI Key： HLJSJYHFIJLTAX-UHFFFAOYSA-N
• SMILES： OCC12CCC(CC1)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Topological Polar Surface Area: 20.2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on norbornan-1-ylmethanol

Norbornan-1-ylmethanol: A Comprehensive Overview

Norbornan-1-ylmethanol, also known by its CAS number 2064-02-0, is a compound of significant interest in the field of organic chemistry and materials science. This compound is a derivative of norbornene, a bicyclic structure that has been extensively studied for its unique properties and versatile applications. The norbornan-1-ylmethanol structure consists of a norbornane ring with a hydroxymethyl group attached at the 1-position, making it a valuable intermediate in various chemical syntheses.

Recent studies have highlighted the potential of norbornan-1-ylmethanol in the development of advanced materials, particularly in the realm of polymer science. Researchers have explored its use as a building block for creating high-performance polymers with tailored mechanical and thermal properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that polymers derived from norbornan-1-ylmethanol exhibit exceptional tensile strength and thermal stability, making them suitable for applications in aerospace and automotive industries.

The synthesis of norbornan-1-ylmethanol has also been a focal point of recent research efforts. Traditional methods involve the hydroxylation of norbornene derivatives, but innovative approaches leveraging catalytic asymmetric synthesis have emerged. These methods not only enhance the efficiency of production but also enable the synthesis of enantiomerically enriched products, which are highly desirable in pharmaceutical applications.

In addition to its role in materials science, norbornan-1-ylmethanol has found applications in organic synthesis as a versatile starting material. Its unique bicyclic structure allows for the formation of complex molecular architectures through various reaction pathways, including Diels-Alder reactions and nucleophilic additions. A 2023 paper in *Journal of Organic Chemistry* reported the successful use of norbornan-1-ylmethanol as a precursor for synthesizing bioactive compounds with potential anticancer properties.

From an environmental perspective, the sustainability aspects of norbornan-1-ylmethanol production have gained attention. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during its synthesis. For example, catalytic hydrogenation methods using renewable feedstocks have shown promise in achieving more sustainable production processes.

In conclusion, norbornan-1-ylmethanol (CAS No: 2064-02-0) stands as a pivotal compound in contemporary chemical research and industrial applications. Its structural versatility, coupled with recent advancements in synthesis and application techniques, positions it as a key player in driving innovation across multiple disciplines.